Cas no 1823957-36-3 (8-Bromo-3-nitroquinoline)

• Product Name: 8-Bromo-3-nitroquinoline
• CAS No: 1823957-36-3
• MF: C₉H₅BrN₂O₂
• MW: 253.052201032639
• CID: 4728025
• Update Time: 2025-06-14

8-Bromo-3-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-3-nitroquinoline
• FCH2480365
• AX8260362

• Inchi： 1S/C9H5BrN2O2/c10-8-3-1-2-6-4-7(12(13)14)5-11-9(6)8/h1-5H
• InChI Key： VQMJVMOPWMRTAY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CC(=CN=C21)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• Topological Polar Surface Area: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on 8-Bromo-3-nitroquinoline

Recent Advances in the Study of 8-Bromo-3-nitroquinoline (CAS: 1823957-36-3)

8-Bromo-3-nitroquinoline (CAS: 1823957-36-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of antimicrobial and anticancer research. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance and potential therapeutic applications.

The synthesis of 8-Bromo-3-nitroquinoline has been optimized in recent studies to improve yield and purity. Researchers have employed various synthetic routes, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, to achieve efficient production of this compound. These advancements are critical for ensuring the availability of high-quality material for further biological testing and pharmaceutical development.

In terms of biological activity, 8-Bromo-3-nitroquinoline has demonstrated promising antimicrobial properties. Studies have shown that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action appears to involve inhibition of bacterial DNA gyrase, a key enzyme involved in DNA replication and repair. This finding suggests that 8-Bromo-3-nitroquinoline could serve as a lead compound for the development of novel antibiotics.

Additionally, 8-Bromo-3-nitroquinoline has been investigated for its potential anticancer effects. In vitro studies have revealed that this compound can induce apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells. The anticancer activity is believed to be mediated through the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR pathway, which plays a crucial role in cell proliferation and survival. These findings highlight the compound's potential as a therapeutic agent for cancer treatment.

Recent research has also explored the structure-activity relationship (SAR) of 8-Bromo-3-nitroquinoline derivatives to identify more potent and selective analogs. By modifying the quinoline core and the nitro and bromo substituents, researchers have developed several derivatives with enhanced biological activity and reduced toxicity. These SAR studies provide valuable insights for the rational design of next-generation quinoline-based therapeutics.

In conclusion, 8-Bromo-3-nitroquinoline (CAS: 1823957-36-3) represents a promising scaffold for the development of novel antimicrobial and anticancer agents. The latest research has shed light on its synthesis, biological activity, and mechanism of action, paving the way for further preclinical and clinical studies. Continued exploration of this compound and its derivatives is expected to yield significant advancements in the field of medicinal chemistry and drug discovery.